Cas no 1016971-66-6 (tert-butyl N-[(1R,2R)-2-aminocyclopentyl]carbamate)

tert-butyl N-[(1R,2R)-2-aminocyclopentyl]carbamate structure
1016971-66-6 structure
Product Name:tert-butyl N-[(1R,2R)-2-aminocyclopentyl]carbamate
CAS No:1016971-66-6
MF:C10H20N2O2
MW:200.278002738953
MDL:MFCD11040591
CID:819868
PubChem ID:329760268
Update Time:2024-11-04

tert-butyl N-[(1R,2R)-2-aminocyclopentyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-[(1R,2R)-2-aminocyclopentyl]carbamate
    • (1R,2R)-Trans-n-boc-1,2-cyclopentanediamine
    • tert-butyl ((1R,2R)-2-aminocyclopentyl)carbamate
    • tert-butyl (1R,2R)-2-aminocyclopentylcarbamate
    • tert-butyl (1R,2R)-N-(2-aminocyclopentyl)carbamate
    • tert-butyl 2-aminocyclopentylcarbamate
    • trans-N-tert-Butoxycarbonyl-1,2-cyclopentane-diamine
    • Trans-(1R,2R)-tert-butyl 2-aminocyclopentyl)carbamate
    • tert-Butyl ((1R,2R)-trans-2-aminocyclopentyl)carbamate
    • N-[(1R,2R)-2-Aminocyclopentyl]carbamic acid 1,1-dimethylethyl ester
    • (1R,2R)-trans-N-Boc-1,2-cyclopentanediamine 98%
    • Carbamic acid, N-[(1R,2R)-2-aminocyclopentyl]-, 1,1-dimethylethyl ester
    • F53311
    • EN300-60057
    • 365996-21-0
    • (+/-)-trans-N-tert-Butoxycarbonyl-1,2-cyclopentanediamine
    • (1R,2R)-1-(Boc-amino)-2-aminocyclopentane
    • PAXDIBGWURAVIH-HTQZYQBOSA-N
    • trans-1-(Boc-amino)-2-aminocyclopentane
    • EN300-244890
    • MFCD12197287
    • CS-0187991
    • MFCD11040591
    • J-000477
    • tert-Butyl (1R*,2R*)-2-aminocyclopentylcarbamate
    • trans-N-tert-Butoxycarbonyl-1,2-cyclopentanediamine
    • DTXSID80589247
    • 1016971-66-6
    • TRANS-TERT-BUTYL (2-AMINOCYCLOPENTYL)CARBAMATE
    • (+/-)-trans-N-tert-Butoxycarbonyl-1,2-cyclopentane-diamine
    • t-Butyl N-[trans-2-aminocyclopentyl]carbamate
    • (1R*,2R*)-2-aminocyclopentylcarbamic acid tert-butyl ester
    • SCHEMBL741725
    • J-524335
    • AT11486
    • (1R,2R)-Boc-1,2-diaminocyclopentane
    • AKOS026676652
    • tert-Butyl [(1R,2R)-2-aminocyclopentyl]carbamate
    • CS-0368621
    • rel-tert-Butyl ((1R,2R)-2-aminocyclopentyl)carbamate
    • tert-butylN-[(1R,2R)-2-aminocyclopentyl]carbamate
    • F8889-8691
    • tert-Butyl(1R*,2R*)-2-aminocyclopentylcarbamate
    • rac-tert-butyl N-[(1R,2R)-2-aminocyclopentyl]carbamate
    • AS-79593
    • (1R,2R)-trans-N-Boc-1,2-cyclopentanediamine, 98%
    • DB-335484
    • Carbamic acid, [(1R,2R)-2-aminocyclopentyl]-, 1,1-dimethylethyl ester, rel-
    • MDL: MFCD11040591
    • Inchi: 1S/C10H20N2O2/c1-10(2,3)14-9(13)12-8-6-4-5-7(8)11/h7-8H,4-6,11H2,1-3H3,(H,12,13)/t7-,8-/m1/s1
    • InChI Key: PAXDIBGWURAVIH-HTQZYQBOSA-N
    • SMILES: O(C(C)(C)C)C(N[C@@H]1CCC[C@H]1N)=O

Computed Properties

  • Exact Mass: 200.15200
  • Monoisotopic Mass: 200.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • Density: 1.04±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (8.8 g/l) (25 º C),
  • PSA: 67.84000
  • LogP: 2.29560
  • Optical Activity: [α]/D -14±4°, c = 1 in 1 M HCl

tert-butyl N-[(1R,2R)-2-aminocyclopentyl]carbamate Security Information

  • Symbol: GHS05
  • Signal Word:Danger
  • Hazard Statement: H314
  • Warning Statement: P280-P305+P351+P338-P310
  • Hazardous Material transportation number:UN 3259PSN1 8 / PGIII
  • WGK Germany:3
  • Hazard Category Code: 34
  • Safety Instruction: 26-36/37/39-45
  • Hazardous Material Identification: C

tert-butyl N-[(1R,2R)-2-aminocyclopentyl]carbamate Pricemore >>

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tert-butyl N-[(1R,2R)-2-aminocyclopentyl]carbamate Production Method

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